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Introduction

Molybdenum(V) chloride, also known as molybdenum pentachloride (MoCls), is a highly
versatile and reactive inorganic compound with a significant role in various fields of chemical
research and development. Its strong Lewis acidity and oxidizing properties make it a valuable
reagent and catalyst in organic synthesis, organometallic chemistry, and materials science.[1]
This technical guide provides an in-depth overview of the physical and chemical properties of
Molybdenum(V) chloride, detailed experimental protocols for its synthesis and
characterization, and a summary of its key applications.

Physical Properties

Molybdenum(V) chloride is a dark green to black crystalline solid that is highly sensitive to
moisture and air.[1] In the solid state, it exists as a dimer, Mo2Clio, with each molybdenum
atom in a distorted octahedral geometry.[1] In the gas phase, this dimer dissociates into
monomeric, paramagnetic MoCls molecules.[1]

Table 1: Physical Properties of Molybdenum(V) Chloride
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Property Value References

Chemical Formula MoCls [1]

Molecular Weight 273.21 g/mol [1]
Dark green to black crystalline

Appearance ] [1]
solid

Melting Point 194-204 °C [1]

Boiling Point 268-276 °C [1]

Density ~2.93 g/cm3 at 25 °C [1]
Soluble in dry organic solvents

N (e.g., diethyl ether, alcohols,
Solubility [1]

chlorinated hydrocarbons).

Reacts vigorously with water.

Chemical Properties

The chemical behavior of Molybdenum(V) chloride is dominated by its strong Lewis acidity

and its capacity to act as an oxidizing agent.[1] It readily hydrolyzes in the presence of water to

produce hydrochloric acid.[1]

Key Chemical Reactions:

o Lewis Acid Catalysis: MoCls is an effective Lewis acid catalyst for a variety of organic

transformations, including Friedel-Crafts reactions, olefin polymerization, and carbon-carbon

bond formation.[1][2][3]

o Oxidation: It can act as an oxidizing agent in various reactions.

e Reduction: Molybdenum(V) chloride can be reduced to lower oxidation states. For

instance, it is reduced by acetonitrile.

e Ligand Substitution: It forms adducts with various ligands.

Experimental Protocols
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Synthesis of Molybdenum(V) Chloride

Several methods are employed for the synthesis of Molybdenum(V) chloride. The choice of
method often depends on the desired scale and purity.

Method 1: Direct Chlorination of Molybdenum Metal
This is a common industrial method for producing Molybdenum(V) chloride.[1]
e Reaction: 2 Mo(s) + 5 Cl2(g) — 2 MoCls(s)[4]

e Protocol: Molybdenum metal powder is heated to 300-400 °C in a stream of dry chlorine gas.
[4] The volatile Molybdenum(V) chloride is then collected in a cooler part of the apparatus.
This process must be carried out in a well-ventilated fume hood due to the toxicity and
corrosive nature of chlorine gas.

Method 2: From Molybdenum Trioxide and Carbon Tetrachloride

This method is suitable for laboratory-scale synthesis.

e Reaction: 2 MoOs3(s) + 6 CCla(l) - 2 MoCls(s) + 6 COCIz(g) + Cl2(g)[4]
e Protocol:

o In a round-bottomed stainless steel reaction flask, mix molybdenum trioxide and
dehydrated carbon tetrachloride in a mass ratio of 1:4 to 1:6.[5]

o Degas the reaction flask, then seal it.[5]
o Submerge the flask in an oil bath and heat to 150-240 °C for 1-12 hours.[5]

o After cooling, the reaction mixture will appear as a brown-red solution with black, needle-
like crystals.[5]

o Carefully vent the reaction gases in a fume hood.[5]

o Transfer the reaction mixture to an evaporator and remove the carbon tetrachloride to
obtain black crystals of Molybdenum(V) chloride.[5]
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Method 3: From Molybdenum Trioxide and Thionyl Chloride

This is another convenient laboratory-scale synthesis.[1]

e Protocol: Molybdenum trioxide is refluxed with an excess of thionyl chloride. The reaction is

typically carried out under an inert atmosphere to prevent hydrolysis. The excess thionyl

chloride can be removed by distillation after the reaction is complete.

Method 1: Direct Chlorination
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Purification

Method 2: From MoOs and CCla

Molybdenum Trioxide Carbon Tetrachloride

Sealed Reaction Flask
(150-240°C)
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Molybdenum Trioxide

Thionyl Chloride

Distillation

Click to download full resolution via product page

Crude Molybdenum(V) chloride can be purified by sublimation under vacuum.[6]

e Protocol: The impure solid is heated gently in a sublimation apparatus under reduced

pressure. The purified Molybdenum(V) chloride sublimes and deposits as crystals on a

cold finger or a cooler part of the apparatus, leaving non-volatile impurities behind.
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Characterization

X-ray Diffraction (XRD)

The crystal structure of Molybdenum(V) chloride can be confirmed using single-crystal or
powder X-ray diffraction. The powder XRD data can be collected on a diffractometer using Cu-
Ka radiation.[7] The experimental pattern can then be compared to simulated patterns from
known crystal structures.[7]

Magnetic Susceptibility

Due to the presence of an unpaired electron in the monomeric MoCls, it is paramagnetic. The
magnetic susceptibility can be determined using methods such as the Gouy method or
Quincke's method.[8][9] These methods measure the force exerted on the sample by a
magnetic field.[8]
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Safety and Handling

Molybdenum(V) chloride is a corrosive and moisture-sensitive compound that reacts violently
with water to release toxic hydrochloric acid gas.[1] It should be handled in a dry, inert
atmosphere, for example, in a glovebox or using Schlenk line techniques. Appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn at
all times.

Conclusion

Molybdenum(V) chloride is a valuable inorganic compound with a rich chemistry that enables
its use in a wide array of applications. Its physical and chemical properties, particularly its
Lewis acidity, make it an important tool for researchers in both academic and industrial settings.
Proper handling and an understanding of its reactivity are crucial for its safe and effective use.
This guide provides a foundational understanding of Molybdenum(V) chloride to aid
professionals in its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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